
What is the chemical structure of calcium
levulinate?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium levulinate

Cat. No.: B1209534 Get Quote

An In-depth Technical Guide to Calcium
Levulinate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of calcium levulinate, a

significant organic calcium salt used in pharmaceutical formulations, drug development, and

nutritional supplementation. It covers its chemical structure, physicochemical properties,

synthesis, and mechanism of action, with a focus on providing detailed data and experimental

protocols for a scientific audience.

Chemical Structure and Identification
Calcium levulinate is the calcium salt of levulinic acid (4-oxopentanoic acid). It is typically

available in anhydrous or dihydrate form. The structure consists of a central calcium ion (Ca²⁺)

ionically bonded to two levulinate anions.

The key identifiers for calcium levulinate are summarized below.
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Identifier Value (Anhydrous) Value (Dihydrate)

IUPAC Name
calcium;4-oxopentanoate[1][2]

[3]

calcium;bis(4-

oxopentanoate);dihydrate[4]

Molecular Formula C₁₀H₁₄CaO₆[1][2][5][6] C₁₀H₁₈CaO₈[4]

SMILES

CC(=O)CCC(=O)

[O-].CC(=O)CCC(=O)[O-].

[Ca+2][1][2][7]

CC(=O)CCC(=O)

[O-].CC(=O)CCC(=O)[O-].O.O.

[Ca+2][4][8]

InChI Key
APKDPOQXVKRLEP-

UHFFFAOYSA-L[1][2][7]

WQFDRFDIWAMOPA-

UHFFFAOYSA-L[8]

CAS Number 591-64-0[1][5][6] 5743-49-7[4][9]

Physicochemical Properties
Calcium levulinate is recognized for its high solubility and bioavailability, making it particularly

suitable for parenteral and oral dosage forms.[10][11] Its high solubility of over 30% at 25°C is

a notable advantage.[4][5]

Property Value References

Molecular Weight 270.29 g/mol (Anhydrous) [1][2][5][6]

306.32 g/mol (Dihydrate) [4][9]

Appearance
White crystalline or amorphous

powder
[2][9]

Melting Point 119-125 °C [9][12]

pH (10% solution) 7.0 - 8.5 [9][12]

Solubility
Freely soluble in water; slightly

soluble in alcohol.
[9][10][13]

Loss on Drying 10.5% - 12.0% (Dihydrate) [12][14]

Calcium Content
~14.8% (higher than calcium

lactate)
[4][5][15]
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Experimental Protocols
This section details methodologies for the synthesis and quality control analysis of calcium
levulinate, compiled from established literature and patents.

The synthesis of calcium levulinate is a straightforward acid-base reaction. It can be prepared

from biomass-derived levulinic acid and a calcium source, such as calcium hydroxide or

calcium carbonate from eggshells.[16][17][18]

Protocol: (Based on reaction with Calcium Hydroxide[15][17])

Preparation: Add a stoichiometric amount of calcium hydroxide to a reaction vessel

containing purified water.

Reaction: While stirring, slowly add levulinic acid to the calcium hydroxide slurry at room

temperature (20-25°C).

pH Control: Continue the addition of levulinic acid until the reaction mixture reaches a pH of

approximately 6.7-7.0 to ensure complete neutralization.

Purification: The resulting solution may be treated with activated carbon for decolorization

and then filtered to remove impurities.

Crystallization: The clear filtrate is concentrated and then cooled to a low temperature (0-

5°C) to induce crystallization of calcium levulinate dihydrate.

Isolation & Drying: The crystals are isolated by filtration, washed with cold water, and then

dried under vacuum at 60°C.[12]

The purity of calcium levulinate is determined by a complexometric titration assay to quantify

the calcium content.[12][14]

Protocol:

Sample Preparation: Accurately weigh approximately 600 mg of Calcium Levulinate and

dissolve it in 150 mL of water containing 2 mL of 3 N hydrochloric acid.
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Titration Setup: Use a magnetic stirrer for continuous mixing. Add 30 mL of 0.05 M edetate

disodium (EDTA) VS from a 50-mL buret.

pH Adjustment: Add 15 mL of 1 N sodium hydroxide to the solution.

Indicator: Add approximately 300 mg of hydroxy naphthol blue indicator.

Endpoint: Continue the titration with 0.05 M edetate disodium VS until a distinct blue

endpoint is observed.

Calculation: Each mL of 0.05 M edetate disodium is equivalent to 13.51 mg of anhydrous

calcium levulinate (C₁₀H₁₄CaO₆).

Visualized Workflows and Pathways
To better illustrate the processes and mechanisms related to calcium levulinate, the following

diagrams are provided using the DOT language.

This diagram outlines the general laboratory-scale process for producing pure calcium
levulinate.

Figure 1: General Workflow for Calcium Levulinate Synthesis
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Caption: Figure 1: General Workflow for Calcium Levulinate Synthesis.

This diagram illustrates the key steps of the USP titrimetric assay for determining the purity of

calcium levulinate.
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Figure 2: Workflow for USP Titrimetric Assay
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Caption: Figure 2: Workflow for USP Titrimetric Assay.

As a calcium supplement, calcium levulinate serves to increase extracellular and

subsequently intracellular calcium concentrations. The dissociated Ca²⁺ ions then act as crucial

second messengers in signal transduction.
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Figure 3: Role of Ca²⁺ in a General Signaling Pathway
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Caption: Figure 3: Role of Ca²⁺ in a General Signaling Pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1209534?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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